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Compound Focus: Recoflavone

CAS No.: 203191-10-0

Cat. No.: S541159

Recoflavone Basic Profile & Clinical Trial Status

The table below summarizes the core identity and development status of Recoflavone.

Attribute Description

Generic Name Recoflavone [1]

Code Names DA-6034, DA 6034 [1] [2]

Chemical Formula C20H180s [1]

Molecular Weight 386.356 g/mol [1]

CAS Number 203191-10-0 [1] [3]

Modality Small Molecule [1]

Drug Bank Status Investigational [1]

Related Compound Synthetic derivative of the flavonoid Eupatilin [3]
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Clinical Trial Overview: Recoflavone has been used in clinical trials studying the treatment of Acute
Gastritis and Chronic Gastritis [1]. According to DrugBank, one trial for gastritis is listed with an

"Unknown Status," while two completed trials investigated its use for Dry Eye Syndrome (DES) [1].

Mechanism of Action & Pharmacological Profile

Recoflavone's biological activity is multi-faceted, targeting several key pathways involved in inflammation

and mucosal protection.

¢ Primary Mechanism: It acts as a modulator of the NF-kB pathway, a critical regulator of
inflammation, immunity, and cell survival [1] [3]. It specifically modulates several subunits of the NF-
KB complex, including c-Rel, RelB, p65, p100, and p105 [1].
e Additional Activities:
o Induces an increase in intracellular calcium concentration ([Ca2*]i) in epithelial cells [3].
o Promotes the secretion of mucin-like glycoproteins in human corneal and conjunctival epithelial
cells, which is crucial for mucosal protection [3].
o Exhibits anti-inflammatory, anti-tumor, and gastroprotective/intestinal mucosal protective effects
in preclinical models [3].

The following diagram illustrates the core mechanism of action of Recoflavene and its subsequent biological

effects, based on current scientific understanding.
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Preclinical In Vivo Data

Evidence from animal models supports the therapeutic potential of Recoflavone. Key findings are

summarized in the table below.

Disease Model Dosing Regimen Reported Outcomes
Small Intestinal 30 mg/kg; oral Increased ERK expression; significantly reduced
Injury (Rat) [3] administration; every 12 intestinal permeability.

hours for 3 days

Colitis-Associated 30 mg/kg; oral gavage,; Reduced number of colon tumors; ameliorated
Cancer (Mouse) twice daily for 8 weeks weight loss and colon shortening; enhanced
[3] apoptosis; inhibited expression of Ki-67, COX-2, and

phospho-IKKa.

Dry Eye Disease 3% eye drops; single Significantly reduced corneal damage and
(Rabbit) [3] dose permeability.

Accessing Further Information

The search results indicate that detailed clinical protocols and efficacy data from human trials on gastritis are
not publicly available in depth. For comprehensive information, you may need to consult specialized

resources.

¢ Clinical Trial Registries: Search official databases like ClinicalTrials.gov using identifiers "DA-6034"
or "Recoflavone" for potential protocol details and status updates [1].

¢ Scientific Literature: Investigate further in-depth through biomedical literature databases for related
publications that might reference the clinical trial data [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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